Cas no 28500-04-1 (3-O-Arabinoside-Malvidin)

3-O-Arabinoside-Malvidin structure
3-O-Arabinoside-Malvidin structure
Product Name:3-O-Arabinoside-Malvidin
CAS No:28500-04-1
MF:C22H23ClO11
MW:498.864426851273
MDL:MFCD21363918
CID:1999493
PubChem ID:91810654
Update Time:2025-04-21

3-O-Arabinoside-Malvidin Chemical and Physical Properties

Names and Identifiers

    • 3-O-Arabinoside-Malvidin
    • Malvidin 3-arabinoside
    • Malvidin-3-arabinosid
    • malvidin-3-O-ara
    • Malvidin-3-O-arabinoside chloride
    • Malvidin 3-monoarabinoside
    • Malvidin-3-Arabinoside
    • 1ST168216
    • 679429-95-9
    • 28500-04-1
    • CHEBI:229161
    • FS-7470
    • 1-BENZOPYRYLIUM, 3-(.ALPHA.-L-ARABINOPYRANOSYLOXY)-5,7-DIHYDROXY-2-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-, CHLORIDE (1:1)
    • 1-Benzopyrylium, 3-(arabinosyloxy)-5,7-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-, chloride (1:1)
    • DA-75298
    • malvidin-3-o-arabinoside
    • Malvidin 3-o-alpha-L-arabinopyranoside
    • P80A93IF7N
    • 1-Benzopyrylium, 3-(alpha-L-arabinopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-, chloride (1:1)
    • MALVIDIN 3-O-.ALPHA.-L-ARABINOPYRANOSIDE
    • Malvidin 3-O-arabinoside chloride
    • Q27286345
    • CS-0159497
    • UNII-P80A93IF7N
    • Malvidin arabinoside
    • (2S,3R,4S,5S)-2-[5,7-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)chromenylium-3-yl]oxyoxane-3,4,5-triol;chloride
    • Malvidin-3-O-arabinoside (chloride)
    • HY-N9349
    • MDL: MFCD21363918
    • Inchi: 1S/C22H22O11.ClH/c1-29-15-3-9(4-16(30-2)19(15)27)21-17(33-22-20(28)18(26)13(25)8-31-22)7-11-12(24)5-10(23)6-14(11)32-21;/h3-7,13,18,20,22,25-26,28H,8H2,1-2H3,(H2-,23,24,27);1H/t13-,18-,20+,22-;/m0./s1
    • InChI Key: FXWDXPVECLXGRZ-XIGYXKQDSA-N
    • SMILES: [Cl-].O1C[C@@H]([C@@H]([C@H]([C@@H]1OC1=CC2C(=CC(=CC=2[O+]=C1C1C=C(C(=C(C=1)OC)O)OC)O)O)O)O)O

Computed Properties

  • Exact Mass: 498.0928892g/mol
  • Monoisotopic Mass: 498.0928892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 624
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.273
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • Color/Form: Powder

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